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Compound of Interest

Compound Name: Trimethylthiourea

Cat. No.: B1303496 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical health and safety information for

trimethylthiourea, a compound of interest in various research and development applications.

This document summarizes key toxicological data, outlines experimental protocols from pivotal

studies, and visualizes its mechanism of action to ensure safe handling and informed use in a

laboratory setting.

Hazard Identification and Classification
Trimethylthiourea is classified as harmful if swallowed.[1][2] Upon heating to decomposition, it

can emit toxic fumes containing nitrogen and sulfur oxides.[3] Long-term exposure studies

have indicated that trimethylthiourea is carcinogenic in female rats, specifically causing

follicular-cell carcinomas of the thyroid.[1]

Toxicological Data Summary
The following tables summarize the available quantitative toxicological data for

trimethylthiourea.

Table 1: Acute Toxicity
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Route of Exposure Species Value Reference

Oral Rat LD50 = 920 mg/kg [4]

Dermal - No data available -

Inhalation - No data available -

Table 2: Carcinogenicity

Species Sex
Exposure
Route

Dosage
Levels

Findings Reference

Fischer 344

Rats
Female Dietary

250 ppm, 500

ppm

Dose-related

increase in

follicular-cell

carcinomas

of the thyroid.

Considered

carcinogenic.

[1]

Fischer 344

Rats
Male Dietary

250 ppm, 500

ppm

No sufficient

evidence of

carcinogenicit

y.

[1]

B6C3F1 Mice
Male &

Female
Dietary

500 ppm,

1000 ppm

No sufficient

evidence of

carcinogenicit

y.

[1]

Table 3: Genetic Toxicology

Test System Result Reference

Ames Test (Bacterial Reverse

Mutation Assay)
Negative [5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/1765227/
https://pubmed.ncbi.nlm.nih.gov/12799663/
https://pubmed.ncbi.nlm.nih.gov/12799663/
https://pubmed.ncbi.nlm.nih.gov/12799663/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3793164/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 4: Reproductive and Developmental Toxicity

Study Type Species Findings Reference

- -

No specific data

available for

trimethylthiourea.

Studies on other

thiourea derivatives

show varied effects.

[4]

Mechanism of Action: Goitrogenic Effects
Trimethylthiourea acts as a goitrogen, a substance that disrupts the normal function of the

thyroid gland. Its primary mechanism of action is the inhibition of thyroid peroxidase (TPO), a

key enzyme in the synthesis of thyroid hormones.[2][3] TPO is responsible for catalyzing the

iodination of tyrosine residues on the thyroglobulin protein, a critical step in the formation of

triiodothyronine (T3) and thyroxine (T4).[6][7][8][9] By inhibiting TPO, trimethylthiourea
reduces the production of these essential hormones.[2][3] This disruption of the hypothalamic-

pituitary-thyroid axis can lead to an overstimulation of the thyroid gland by thyroid-stimulating

hormone (TSH), resulting in thyroid hypertrophy (goiter) and, with chronic exposure, the

development of tumors.[2][3]
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Inhibition of Thyroid Hormone Synthesis by Trimethylthiourea.

Experimental Protocols
Carcinogenicity Bioassay (NTP Protocol)
A bioassay for the potential carcinogenicity of a mixture containing 80% trimethylthiourea and

15% dimethylthiourea was conducted using Fischer 344 rats and B6C3F1 mice.[1]

Animal Model:

50 male and 50 female Fischer 344 rats per group.

50 male and 50 female B6C3F1 mice per group.

20 animals of each sex and species served as controls.

Administration:
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The test substance was administered in the feed.

Rats: Dietary concentrations of 250 ppm (low dose) and 500 ppm (high dose).

Mice: Dietary concentrations of 500 ppm (low dose) and 1,000 ppm (high dose).

Duration:

The compound was administered for 77 weeks.

This was followed by an observation period of 29 weeks for rats and 14 weeks for mice.

Endpoints Evaluated:

Mortality and clinical observations.

Mean body weight.

Gross and microscopic pathology of all major tissues and organs upon necropsy.
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NTP Carcinogenicity Bioassay Workflow.

Bacterial Reverse Mutation Assay (Ames Test)
The Ames test is a widely used method to assess the mutagenic potential of a chemical.[10]

[11]

Test System:
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Multiple strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and

Escherichia coli (e.g., WP2uvrA) that are auxotrophic for a specific amino acid (e.g.,

histidine for Salmonella).[5]

Procedure:

The tester strains are exposed to various concentrations of the test article.

The exposure occurs on a minimal agar plate that lacks the essential amino acid.

The assay is conducted both with and without a metabolic activation system (S9 mix from

rat liver homogenate) to mimic mammalian metabolism.[5]

Endpoint:

A positive result is indicated by a significant, dose-dependent increase in the number of

revertant colonies (colonies that have regained the ability to synthesize the essential

amino acid) compared to the negative control.[5]

Safe Handling and Personal Protective Equipment
(PPE)

Engineering Controls: Handle trimethylthiourea in a well-ventilated area, preferably in a

chemical fume hood to avoid dust formation and inhalation.[1]

Personal Protective Equipment:

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[1]

Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat. For larger quantities,

consider a chemical-resistant apron or coveralls.[1][12]

Respiratory Protection: If engineering controls are insufficient or if dust is generated, use a

NIOSH-approved respirator with an appropriate cartridge for organic vapors and

particulates.[1]
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Hygiene Practices: Do not eat, drink, or smoke in areas where trimethylthiourea is handled.

Wash hands thoroughly after handling.[1]

Accidental Release and Disposal
Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE.

For solid spills, carefully sweep or vacuum the material to avoid generating dust.

Place the spilled material into a sealed container for disposal.

Clean the spill area with a suitable solvent (e.g., 60-70% ethanol) followed by soap and

water.

Disposal: Dispose of waste trimethylthiourea and contaminated materials in accordance

with local, regional, and national regulations. This may involve incineration at a licensed

chemical disposal facility.[1][2]

First Aid Measures
Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Seek immediate

medical attention.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[1]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek medical attention if irritation develops.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[3]
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This guide is intended for informational purposes for a professional audience and should not be

considered a substitute for a comprehensive Safety Data Sheet (SDS) and institutional safety

protocols. Always consult the most current SDS for trimethylthiourea before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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